Cas no 627-21-4 (2-Pentyne)

• Product Name: 2-Pentyne
• CAS No: 627-21-4
• MF: C₅H₈
• MW: 68.1170215606689
• MDL: MFCD00009380
• CID: 82818
• PubChem ID: 87574789
• Update Time: 2025-04-18

2-Pentyne Chemical and Physical Properties

Names and Identifiers

• pent-2-yne
• 2-Pentyne
• 1-Ethyl-2-methylacetylene
• Ethylmethylacetylene
• trans 2-pentyne
• EINECS 210-989-2
• NKTDTMONXHODTI-UHFFFAOYSA-N
• UNII-57NG6HKI9D
• AKOS015841148
• METHYL ETHYL ACETYLENE
• 57NG6HKI9D
• P0628
• NS00035145
• InChI=1/C5H8/c1-3-5-4-2/h3H2,1-2H
• C2H5C.$.CCH3
• 2-Pentyne, 98%
• FT-0613269
• MFCD00009380
• Q10844269
• DTXSID80211758
• 627-21-4
• D91988
• DTXCID10134249
• DB-054262
• Pent2yne

• MDL： MFCD00009380
• Inchi： 1S/C5H8/c1-3-5-4-2/h3H2,1-2H3
• InChI Key： NKTDTMONXHODTI-UHFFFAOYSA-N
• SMILES： C(C#CC)C
• BRN： 1696938

Computed Properties

• Exact Mass: 68.06260
• Monoisotopic Mass: 68.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 58.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.71 g/mL at 25 °C(lit.)
• Melting Point: −109 °C (lit.)
• Boiling Point: 56°C
• Flash Point: Fahrenheit: -23.8 ° f
  Celsius: -31 ° c
  
• Refractive Index: n20/D 1.404(lit.)
• PSA: 0.00000
• LogP: 1.41970
• Solubility: Insoluble in water.
• Vapor Pressure: 393 mmHg ( 37.7 °C)

2-Pentyne Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 3295 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S26; S36/37/39
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• HazardClass：3
• PackingGroup：II
• Explosive Limit：1.2-8.8%(V)
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Acetylenes Acyclic acetylenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons